Cas no 2171440-90-5 (3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171440-90-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6333698
• PubChem ID: 165583499
• Update Time: 2025-05-19

3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1529112
• 2171440-90-5
• 3-cyclopropyl-4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)27-14-17(13-24(29)30)16-11-12-16)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m1/s1
• InChI Key： RYKXWBOMICNVIC-IRCUZVAFSA-N
• SMILES： OC(CC(CNC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171440-90-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171440-90-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. The cyclopropyl moiety and butanoic acid backbone contribute to its distinct chemical behavior, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS No. 2171440-90-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is a staple in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutics such as anticancer peptides and antimicrobial agents. Recent trends in AI-driven drug discovery have further highlighted the importance of such building blocks, as they enable the rapid assembly of complex molecular architectures predicted by machine learning algorithms.

One of the most frequently searched questions in scientific forums is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound exemplifies their utility, offering steric protection for the amine group during chain elongation while remaining compatible with standard deprotection protocols. Additionally, its chiral center (2R configuration) is crucial for producing enantiomerically pure peptides, a growing demand in precision medicine and personalized therapeutics.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives," "peptide synthesis reagents," and "CAS 2171440-90-5 supplier" align with user queries in the pharmaceutical and biotechnology sectors. The compound's role in green chemistry initiatives—such as reducing solvent waste in SPPS—also resonates with sustainability-focused research trends. Analytical techniques like HPLC and mass spectrometry are typically employed to validate its purity, a detail often sought by quality control professionals.

In summary, 3-cyclopropyl-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a versatile tool in modern chemistry, bridging gaps between organic synthesis, drug development, and bioconjugation. Its well-documented properties and compatibility with automated synthesis platforms position it as a valuable asset for researchers tackling challenges in biopharmaceuticals and material science.